Cas no 1805103-26-7 (1-Bromo-3,5-diamino-2-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-3,5-diamino-2-(trifluoromethoxy)benzene
• CAS No: 1805103-26-7
• MF: C₇H₆BrF₃N₂O
• MW: 271.034551143646
• CID: 4973830
• Update Time: 2025-10-24

1-Bromo-3,5-diamino-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3,5-diamino-2-(trifluoromethoxy)benzene

• Inchi： 1S/C7H6BrF3N2O/c8-4-1-3(12)2-5(13)6(4)14-7(9,10)11/h1-2H,12-13H2
• InChI Key： KPLINZXICSDELX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC(F)(F)F)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 2.4
• Topological Polar Surface Area: 61.3

Additional information on 1-Bromo-3,5-diamino-2-(trifluoromethoxy)benzene

Recent Advances in the Application of 1-Bromo-3,5-diamino-2-(trifluoromethoxy)benzene (CAS: 1805103-26-7) in Chemical Biology and Pharmaceutical Research

1-Bromo-3,5-diamino-2-(trifluoromethoxy)benzene (CAS: 1805103-26-7) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique structural features, including the presence of a bromo substituent, amino groups, and a trifluoromethoxy moiety. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-Bromo-3,5-diamino-2-(trifluoromethoxy)benzene as a key intermediate in the synthesis of selective JAK2 inhibitors. The researchers utilized its bromo group for Suzuki-Miyaura cross-coupling reactions, enabling the rapid diversification of the scaffold. The resulting compounds exhibited nanomolar potency against JAK2, with improved selectivity over other JAK isoforms. This work underscores the compound's value in targeted cancer therapy development.

In the field of antimicrobial research, a team from the University of Manchester reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 1-Bromo-3,5-diamino-2-(trifluoromethoxy)benzene showed promising activity against drug-resistant Staphylococcus aureus strains. The trifluoromethoxy group was found to enhance membrane permeability, while the amino groups facilitated interactions with bacterial topoisomerase IV. These findings open new avenues for addressing the growing challenge of antibiotic resistance.

From a chemical biology perspective, researchers at Scripps Research Institute have employed 1-Bromo-3,5-diamino-2-(trifluoromethoxy)benzene as a versatile probe for protein labeling (Nature Chemical Biology, 2023). The compound's amino groups were modified with bioorthogonal handles, allowing for site-specific conjugation to target proteins. The bromo moiety served as an additional point for further functionalization, enabling the creation of multifunctional probes for studying protein-protein interactions.

The synthetic accessibility of 1-Bromo-3,5-diamino-2-(trifluoromethoxy)benzene has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, continuous-flow synthesis route that significantly reduces production costs while maintaining high purity (>99%). This technological advancement is expected to facilitate broader adoption of this building block in industrial drug discovery programs.

Looking forward, the unique combination of reactive groups in 1-Bromo-3,5-diamino-2-(trifluoromethoxy)benzene positions it as a valuable scaffold for fragment-based drug discovery. Its potential applications in covalent inhibitor design, particularly through the strategic use of the bromo substituent, are currently being explored by several research groups. The compound's versatility suggests it will continue to play an important role in the development of next-generation therapeutics targeting challenging disease mechanisms.